N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide

• Molecular Formula: C20H20N2O6
• Molecular Weight: 384.4 g/mol
• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H20N2O6/c1-25-15-6-4-14(9-17(15)26-2)22-10-13(8-19(22)23)21-20(24)12-3-5-16-18(7-12)28-11-27-16/h3-7,9,13H,8,10-11H2,1-2H3,(H,21,24)
• InChI Key: XVXPSICFSGCJHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)C3=CC4=C(C=C3)OCO4)OC

Description

N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide is a complex organic compound that belongs to the class of benzodioxole derivatives. These compounds are known for their diverse biological activities and have been studied extensively for their potential therapeutic applications .

Preparation Methods

The synthesis of N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide involves several steps:

Starting Materials: The synthesis begins with 1-(3,4-dimethoxyphenyl)cycloalkanemethane and benzo[d][1,3]dioxole-5-carbonyl chloride.

Acylation: The amines are acylated with benzo[d][1,3]dioxole-5-carbonyl chloride in the presence of pyridine to form the corresponding amides.

Cyclization: The amides undergo cyclization with phosphorus oxychloride under Bischler–Napieralski reaction conditions to obtain dihydroisoquinoline derivatives.

Reduction: The dihydroisoquinoline derivatives are reduced with sodium borohydride to form spiro-substituted tetrahydroisoquinolines.

Final Product: The final product is obtained after further reactions, including the Eschweiler–Clarke reaction.

Chemical Reactions Analysis

N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide undergoes various chemical reactions:

Oxidation: The compound can undergo oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, particularly nucleophilic substitution, using reagents like sodium methoxide.

Cyclization: Cyclization reactions are crucial in the synthesis of this compound, involving reagents like phosphorus oxychloride.

Scientific Research Applications

N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide has several scientific research applications:

Anticancer Activity: The compound has shown potential anticancer activity against various cancer cell lines, including cervical, colorectal, and liver cancer.

Antioxidant Activity: It exhibits moderate antioxidant activity, making it a candidate for further studies in oxidative stress-related diseases.

Antidiabetic Potential: Some derivatives of benzodioxole have been investigated for their antidiabetic properties, showing promising results in vitro and in vivo.

Antiarrhythmic Activity: The compound has been studied for its potential antiarrhythmic effects.

Mechanism of Action

The mechanism of action of N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide involves several molecular targets and pathways:

Cell Cycle Arrest: The compound induces cell cycle arrest in the G2-M phase, similar to the activity of doxorubicin.

Apoptosis Induction: It promotes apoptosis in cancer cells, which is a crucial mechanism for its anticancer activity.

Enzyme Inhibition: The compound inhibits specific enzymes, such as α-amylase, which is relevant for its antidiabetic effects.

Comparison with Similar Compounds

N-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide can be compared with other benzodioxole derivatives:

N-Phenyl-1,3-benzodioxole-5-carboxamide: This compound shares a similar core structure but differs in its substituents, leading to different biological activities.

3,4-(Methylenedioxy)phenylacetic acid: Another benzodioxole derivative with distinct properties and applications.

N-(3,4,5-trimethoxyphenyl)benzo[d][1,3]dioxole-5-carboxamide: This compound has shown antidiabetic potential and is structurally related.

This compound stands out due to its unique combination of anticancer, antioxidant, and antidiabetic activities, making it a versatile compound for further research and development.